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Compound of Interest

Compound Name: Sapintoxin A

Cat. No.: B1681441

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sapintoxin A, a naturally occurring phorbol ester isolated from Triadica sebifera (formerly
Sapium indicum), is a potent activator of protein kinase C (PKC). This document provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of Sapintoxin A. Detailed experimental protocols for its isolation and key biological
assays are presented, alongside a summary of its quantitative biological data. Furthermore,
this guide includes visualizations of the protein kinase C activation pathway, a critical
mechanism of action for Sapintoxin A.

Chemical Structure and Physicochemical Properties

Sapintoxin A is a diterpenoid of the tigliane class, characterized by a 4-deoxyphorbol
backbone. Its systematic name is 12-O-(N-methylaminobenzoyl)-13-O-acetyl-4-deoxyphorbol.
The presence of the N-methylanthraniloyl moiety at the C-12 position is a distinguishing feature
of this compound.

Table 1: Physicochemical Properties of Sapintoxin A

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1681441?utm_src=pdf-interest
https://www.benchchem.com/product/b1681441?utm_src=pdf-body
https://www.benchchem.com/product/b1681441?utm_src=pdf-body
https://www.benchchem.com/product/b1681441?utm_src=pdf-body
https://www.benchchem.com/product/b1681441?utm_src=pdf-body
https://www.benchchem.com/product/b1681441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C30H37NO7 [1112]
Molecular Weight 523.6 g/mol [1][2]

CAS Number 79083-69-5 [1]
Appearance

Melting Point

Solubility Soluble in DMSO

UV-Vis (Amax)

Infrared (IR)

1H-NMR

BBC-NMR

Note: Specific experimental data for appearance, melting point, and spectral analyses are not
readily available in the public domain and would require access to the original full-text
publications.

Biological Activity and Mechanism of Action

Sapintoxin A is a potent activator of protein kinase C (PKC), a family of enzymes that play
crucial roles in various cellular signaling pathways. It mimics the action of the endogenous
second messenger diacylglycerol (DAG), binding to the C1 domain of conventional and novel
PKC isoforms. This binding event induces a conformational change in the enzyme, leading to
its activation.

One of the notable biological activities of Sapintoxin A is its ability to induce platelet
aggregation. It has also been shown to induce erythema (skin redness). Interestingly, while
being a potent PKC activator, Sapintoxin A is reported to be a non-tumor promoter,
distinguishing it from other well-known phorbol esters like 12-O-tetradecanoylphorbol-13-
acetate (TPA).

Table 2: Quantitative Biological Activity of Sapintoxin A
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Assay

Result Reference

Protein Kinase C Activation
(Ka)

76 nM

Cytotoxicity (ICso)

Not Reported

Antimycobacterial Activity
(MIC)

Not Reported for Sapintoxin A

Note: While the antimycobacterial activity of other phorbol esters from Sapium indicum has

been reported, specific data for Sapintoxin A is lacking.

Protein Kinase C (PKC) Activation Pathway

The activation of PKC by Sapintoxin A is a key event that triggers downstream signaling

cascades. The following diagram illustrates the general mechanism of PKC activation by

phorbol esters.
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Dried and powdered plant material
(*Triadica sebifera* fruits)

Extraction with a suitable solvent
(e.g., methanol or ethanol)

'

Solvent-solvent partitioning
(e.g., between methanol/water and hexane)

(Evaporation of the polar Iaye)

Column Chromatography
(e.g., Silica gel)

'

Fraction collection and monitoring
(e.g., by TLC)

'

Further purification of active fractions
(e.g., HPLC)

Isolation of pure Sapintoxin A
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Prepare reaction mixture:
PKC enzyme, substrate, ATP, and buffer

Gdd varying concentrations of Sapintoxin A)

.

Incubate at a controlled temperature
(e.g., 30°C) for a specific time

Stop the reaction
(e.g., by adding EDTA)

Detect substrate phosphorylation
(e.g., using a phosphospecific antibody
in an ELISA format or radiometric assay)

Determine the activation constant (Ka)
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Prepare Platelet-Rich Plasma (PRP)
from fresh whole blood

Pre-incubate PRP with Sapintoxin A
or vehicle control

'

G/Ieasure light transmittance in an aggregomete)

'

Gdd a sub-threshold concentration ofa)

platelet agonist (e.g., ADP, collagen)

'

G/Ionitor the change in light transmittance over tima

Quantify the extent of platelet aggregation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sapintoxin A: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1681441#chemical-structure-and-properties-of-
sapintoxin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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